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Compound of Interest

Compound Name: Meliantriol

Cat. No.: B1676183

For Researchers, Scientists, and Drug Development Professionals

Introduction

Meliantriol is a naturally occurring triterpenoid, specifically classified as a limonoid, isolated
from the Neem tree (Azadirachta indica) and other plants of the Meliaceae family. It is
recognized for its potent insect antifeedant properties and is being investigated for a range of
other biological activities, including potential anticancer, antimicrobial, and anti-inflammatory
effects. This technical guide provides a comprehensive overview of the chemical structure and
known properties of Meliantriol, compiling available data to support further research and
development.

Chemical Structure and Identification

Meliantriol possesses a complex tetracyclic triterpenoid core structure. Its systematic IUPAC
name is (1S)-1-[(2R,4S,5R)-5-hydroxy-4-[(3S,5R,9R,10R,13S,14S,17S)-3-hydroxy-
4,4,10,13,14-pentamethyl-2,3,5,6,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-
17-ylloxolan-2-yl]-2-methylpropane-1,2-diol.

Chemical Structure:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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